Cas no 2287335-59-3 (tert-butyl 4-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate
• CAS No: 2287335-59-3
• MF: C₁₆H₂₂N₄O₃
• MW: 318.370883464813
• CID: 6353788
• PubChem ID: 165741876
• Update Time: 2025-10-29

tert-butyl 4-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2287335-59-3
• tert-butyl 4-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate
• EN300-6749245

• Inchi： 1S/C16H22N4O3/c1-16(2,3)23-15(22)19-8-6-11(7-9-19)20-14-10-12(21)4-5-13(14)17-18-20/h4-5,10-11,21H,6-9H2,1-3H3
• InChI Key： JGYUCJXSUUZXGI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)N1C2C=C(C=CC=2N=N1)O)=O

Computed Properties

• Exact Mass: 318.16919058g/mol
• Monoisotopic Mass: 318.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.5Ų

Additional information on tert-butyl 4-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate

Introduction to tert-butyl 4-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate (CAS No. 2287335-59-3)

tert-butyl 4-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate (CAS No. 2287335-59-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a piperidine ring, and a 6-hydroxy-1H-1,2,3-benzotriazol-1-yl moiety. These structural elements contribute to its potential utility in various biological and therapeutic applications.

The tert-butyl group is a common protecting group in organic synthesis, known for its stability and ease of removal. In the context of tert-butyl 4-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate, this group serves to protect the piperidine nitrogen during synthetic manipulations, ensuring that the final product retains its desired chemical properties. The piperidine ring is a six-membered heterocyclic amine that is widely used in the design of bioactive molecules due to its ability to form hydrogen bonds and its conformational flexibility.

The 6-hydroxy-1H-1,2,3-benzotriazol-1-yl moiety is particularly noteworthy for its potential biological activity. Benzotriazoles are known for their diverse biological properties, including their ability to act as metal chelators and their use in the development of inhibitors for various enzymes. The presence of a hydroxyl group at the 6-position adds an additional layer of complexity and reactivity to the molecule, potentially enhancing its binding affinity to specific biological targets.

Recent studies have explored the potential applications of tert-butyl 4-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate in drug discovery and development. One area of interest is its use as a lead compound in the design of novel inhibitors for protein kinases. Protein kinases are key enzymes involved in cellular signaling pathways and are implicated in various diseases, including cancer and inflammatory disorders. The unique combination of structural elements in this compound makes it an attractive candidate for optimizing kinase inhibition.

In addition to its potential as a kinase inhibitor, tert-butyl 4-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Compounds with anti-inflammatory activity can be valuable in treating conditions such as arthritis and other inflammatory diseases. Preliminary studies have shown that this compound exhibits promising anti-inflammatory effects by modulating key inflammatory mediators.

The synthesis of tert-butyl 4-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of tert-butyl piperidine carboxylate with a suitable benzotriazole derivative under appropriate conditions. The choice of reagents and solvents can significantly impact the efficiency and selectivity of the synthesis.

From a pharmacological perspective, the bioavailability and metabolic stability of tert-butyl 4-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate are crucial factors that influence its therapeutic potential. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it a promising candidate for further development as a therapeutic agent.

In conclusion, tert-butyl 4-(6-hydroxy-1H-1,2,3-benzotriazol-1-y l)piperidine - carboxy late (CAS No. 2287335 -59 -3) represents an intriguing compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in the field.